N-[3-(acetylamino)phenyl]-2-isopropoxybenzamide

• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol
• IUPAC Name: N-(3-acetamidophenyl)-2-propan-2-yloxybenzamide
• InChI: InChI=1S/C18H20N2O3/c1-12(2)23-17-10-5-4-9-16(17)18(22)20-15-8-6-7-14(11-15)19-13(3)21/h4-12H,1-3H3,(H,19,21)(H,20,22)
• InChI Key: DQXDTUMBENHUME-UHFFFAOYSA-N
• SMILES: CC(C)OC1=CC=CC=C1C(=O)NC2=CC(=CC=C2)NC(=O)C
• Canonical SMILES: CC(C)OC1=CC=CC=C1C(=O)NC2=CC=CC(=C2)NC(=O)C

Description

N-[3-(acetylamino)phenyl]-2-isopropoxybenzamide, also known as APB, is a chemical compound that belongs to the class of benzamide derivatives. It has been widely used in scientific research due to its unique properties and potential applications.

Mechanism of Action

The mechanism of action of N-[3-(acetylamino)phenyl]-2-isopropoxybenzamide involves its binding to the allosteric site of mGluR5, which results in the inhibition of receptor activity. This leads to a decrease in the release of glutamate, a neurotransmitter that plays a key role in synaptic transmission and plasticity. The inhibition of mGluR5 activity by N-[3-(acetylamino)phenyl]-2-isopropoxybenzamide has been shown to have beneficial effects in various animal models of neurological disorders, such as Parkinson's disease, Alzheimer's disease, and schizophrenia.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-[3-(acetylamino)phenyl]-2-isopropoxybenzamide are mainly related to its action on mGluR5. N-[3-(acetylamino)phenyl]-2-isopropoxybenzamide has been shown to decrease the release of glutamate, which results in a decrease in synaptic plasticity and an increase in the threshold for long-term potentiation (LTP). This property has been used to investigate the role of mGluR5 in various physiological and pathological processes, such as addiction, anxiety, depression, and Parkinson's disease.

Advantages and Limitations for Lab Experiments

The advantages of using N-[3-(acetylamino)phenyl]-2-isopropoxybenzamide in lab experiments include its high selectivity and potency, which allows for precise manipulation of mGluR5 activity. N-[3-(acetylamino)phenyl]-2-isopropoxybenzamide is also relatively stable and easy to handle, which makes it a convenient tool for scientific research. However, there are also some limitations to using N-[3-(acetylamino)phenyl]-2-isopropoxybenzamide in lab experiments. For example, N-[3-(acetylamino)phenyl]-2-isopropoxybenzamide has a relatively short half-life, which means it needs to be administered frequently to maintain its effect. Additionally, N-[3-(acetylamino)phenyl]-2-isopropoxybenzamide may have off-target effects on other receptors, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the use of N-[3-(acetylamino)phenyl]-2-isopropoxybenzamide in scientific research. One potential application is in the development of new drugs for neurological disorders, such as Parkinson's disease and Alzheimer's disease. N-[3-(acetylamino)phenyl]-2-isopropoxybenzamide has been shown to have beneficial effects in animal models of these diseases, and further research is needed to determine its potential as a therapeutic agent. Another potential direction is in the investigation of the role of mGluR5 in addiction and substance abuse. N-[3-(acetylamino)phenyl]-2-isopropoxybenzamide has been shown to attenuate the rewarding effects of drugs of abuse, and further research is needed to determine its potential as a treatment for addiction. Finally, N-[3-(acetylamino)phenyl]-2-isopropoxybenzamide may also have applications in the study of other GPCRs, as its structure and mechanism of action are similar to other benzamide derivatives.

Synthesis Methods

The synthesis of N-[3-(acetylamino)phenyl]-2-isopropoxybenzamide involves the reaction of 3-acetamidophenyl isocyanate with 2-isopropoxybenzoic acid in the presence of a catalyst such as triethylamine. The resulting product is then purified by column chromatography to obtain pure N-[3-(acetylamino)phenyl]-2-isopropoxybenzamide. The yield of N-[3-(acetylamino)phenyl]-2-isopropoxybenzamide synthesis is typically between 50-60%.

Scientific Research Applications

N-[3-(acetylamino)phenyl]-2-isopropoxybenzamide has been widely used in scientific research due to its potential applications in various fields. It has been used as a tool for studying the function of G protein-coupled receptors (GPCRs) in the brain, particularly the metabotropic glutamate receptor subtype 5 (mGluR5). N-[3-(acetylamino)phenyl]-2-isopropoxybenzamide is a selective mGluR5 antagonist, which means it can block the activity of this receptor in a dose-dependent manner. This property has been used to investigate the role of mGluR5 in various physiological and pathological processes, such as addiction, anxiety, depression, and Parkinson's disease.